Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193859 1-[[(6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethoxy]imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridinium Inner Salt 102772-66-7 C26H30N6O7S2
VC0196371 Tachysterol 115-61-7 C28H44O
VC0194629 4-Amino-6-chloro-1,3-benzenedisulfonamide 121-30-2 C6H8ClN3O4S2
VC0195066 1-(p-Tosyl)-(R)-(-)-3-pyrrolidinol 133034-00-1 C11H15NO3S
VC0195663 Avitriptan 151140-96-4 C22H30N6O3S
VC0194262 n-(methoxycarbonyl)-l-tert-leucine 162537-11-3 C8H15NO4
VC0195433 Butamirate 18109-80-3 C18H29NO3
VC0195399 3-(4-chlorobenzylidene)isobenzofuran-1(3H)-one 20526-97-0 C15H9ClO2
VC0195857 2(1H)-Quinazolinone, 6-chloro-1-methyl-4-phenyl- 20927-53-1 C15H11ClN2O
VC0195973 Hydroxyzine dihydrochloride 2192-20-3 C21H27ClN2O2
VC0194688 Diflucortolone 2607-06-9 C22H28F2O4
VC0195146 Fulvestrant 3-|A-D-Glucuronide 261506-27-8 C38H55F5O9S
VC0193911 4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride 28783-41-7 C7H10ClNS
VC0195251 2-Methylindolin-1-amine hydrochloride 31529-47-2 C9H13ClN2
VC0195195 Gnaphaliin 33803-42-8 C17H14O6
VC0196364 Isotachysterol 469-06-7 C28H44O
VC0195418 2-Amino-3,5-dibromobenzaldehyde 50910-55-9 C7H5Br2NO
VC0195696 Isocaffeine 519-32-4 C8H10N4O2
VC0195727 Tricholine citrate 546-63-4 C11H19NO8-2
VC0196142 (3-Carboxyallyl)trimethylammonium chloride 6538-82-5 C7H14ClNO2
VC0195020 2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid 682323-77-9 C23H29ClN2O4
VC0195576 N-((1-Ethyl-2-pyrrolidinyl)methyl)-2-methoxy-4-amino-5-methylsulphonylbenzamide 71676-00-1 C16H25N3O4S
VC0194838 Famotidine propanamide 76824-16-3 C8H13N5OS2
VC0195384 Afatinib 850140-72-6 C24H25ClFN5O3
VC0195436 Cloperastine fendizoate 85187-37-7 C40H38ClNO5